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Compound of Interest

Compound Name: NSC 245214

Cat. No.: B164218

For Immediate Release

This technical guide provides a comprehensive overview of the discovery and synthesis of NSC
245214, a dinitrothiophene derivative with potential biological activity. This document is
intended for researchers, scientists, and drug development professionals interested in the
scientific foundation of this compound.

Discovery and Biological Context

NSC 245214, chemically identified as 2-(3,5-dinitro-2-thienyl)-cyclohexanone, emerged from
the vast chemical space explored for novel bioactive molecules. Its "NSC" designation
indicates its inclusion in the National Cancer Institute (NCI) Developmental Therapeutics
Program (DTP) screening program, a historical initiative to identify novel anti-cancer agents.
While specific NCI screening data for NSC 245214 is not readily available in public databases,
its structural class, the nitrothiophenes, has been investigated for a range of biological
activities.

A key study by Morley and Matthews, "Studies on the biological activity of some
nitrothiophenes," provides significant context for the potential of compounds like NSC 245214.
[1][2] This research explored a series of nineteen substituted thiophenes, evaluating their
minimum inhibitory concentration (MIC) against various microorganisms. While NSC 245214 is
not explicitly named, the study provides a foundational understanding of the structure-activity
relationships within this chemical class. The biological activity of nitrothiophenes is thought to
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be linked to the electron-withdrawing nature of the nitro groups, which can participate in various
biological interactions.

Physicochemical Properties of NSC 245214

A summary of the key physicochemical properties of NSC 245214 is presented in Table 1.

Property Value

Chemical Name 2-(3,5-dinitro-2-thienyl)-cyclohexanone
NSC Number 245214

CAS Number 31554-45-7

Molecular Formula C10H10N205S

Molecular Weight 270.26 g/mol

Appearance Solid

Synthesis of NSC 245214

While a specific, detailed experimental protocol for the synthesis of NSC 245214 is not

explicitly published, a plausible synthetic route can be inferred from established organic
chemistry principles and general methods for the synthesis of related compounds. The

synthesis would likely involve a nucleophilic aromatic substitution reaction.

A proposed logical workflow for the synthesis is outlined below:

Starting Materials

Cyclohexanone enolate Reaction Product

Nucleophilic Aromatic
| Substitution (SNAT) P NSC 245214

2-chloro-3,5-dinitrothiophene
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Caption: Proposed synthesis workflow for NSC 245214.

General Experimental Protocol for Nucleophilic
Aromatic Substitution

The following is a generalized protocol based on standard laboratory procedures for similar
reactions:

e Enolate Formation: Cyclohexanone is treated with a suitable base (e.g., sodium hydride,
lithium diisopropylamide) in an aprotic solvent (e.g., tetrahydrofuran, diethyl ether) under an
inert atmosphere (e.g., nitrogen, argon) to generate the corresponding cyclohexanone
enolate. The reaction is typically carried out at a low temperature (e.g., -78 °C to 0 °C).

¢ Nucleophilic Attack: A solution of 2-chloro-3,5-dinitrothiophene in the same solvent is added
dropwise to the enolate solution. The reaction mixture is stirred for a specified period,
allowing the nucleophilic attack of the enolate on the electron-deficient thiophene ring,
displacing the chloride leaving group.

e Quenching and Workup: The reaction is quenched by the addition of a proton source, such
as a saturated aqueous solution of ammonium chloride. The organic layer is separated, and
the aqueous layer is extracted with an organic solvent. The combined organic layers are
washed with brine, dried over an anhydrous salt (e.g., sodium sulfate, magnesium sulfate),
and the solvent is removed under reduced pressure.

 Purification: The crude product is purified by a suitable method, such as column
chromatography on silica gel, to yield the pure 2-(3,5-dinitro-2-thienyl)-cyclohexanone (NSC
245214).

Potential Signhaling Pathways and Mechanism of
Action

The precise mechanism of action for NSC 245214 has not been elucidated. However, based on
the known activities of nitroaromatic compounds, several potential signaling pathways and
molecular interactions can be hypothesized. Nitrothiophenes are known to undergo enzymatic
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reduction of the nitro group in biological systems, leading to the formation of reactive nitroso
and hydroxylamino intermediates. These reactive species can interact with various cellular
macromolecules, including proteins and DNA, potentially leading to cytotoxicity.

A possible logical relationship for the mechanism of action is depicted below:

Cellular Uptake

NSC 245214
(extracellular)

Metabolic|Activation

NSC 245214
(intracellular)

Nitroreductases

:

Reactive Nitroso/
Hydroxylamino Species
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Caption: Hypothesized mechanism of action for NSC 245214.

Conclusion and Future Directions

NSC 245214 represents a molecule of interest within the broader class of nitrothiophenes.
While its specific discovery and detailed biological data remain to be fully publicly disclosed,
this guide provides a foundational understanding of its chemical nature, a plausible synthetic
approach, and a hypothesized mechanism of action based on related compounds. Further
research is warranted to fully characterize the biological activity of NSC 245214, including its
potential as an anti-cancer agent or antimicrobial. Elucidation of its precise molecular targets
and signaling pathways will be crucial for any future drug development efforts.

Disclaimer: This document is intended for informational purposes for a scientific audience and
does not constitute medical advice. The synthesis and handling of the described compound
should only be performed by qualified professionals in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b164218?utm_src=pdf-body
https://www.benchchem.com/product/b164218?utm_src=pdf-body
https://www.benchchem.com/product/b164218?utm_src=pdf-body
https://www.benchchem.com/product/b164218?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/7379230_Studies_on_the_biological_activity_of_some_nitrothiophenes
https://pubs.rsc.org/en/content/articlelanding/2006/ob/b514441h
https://pubs.rsc.org/en/content/articlelanding/2006/ob/b514441h
https://www.benchchem.com/product/b164218#nsc-245214-discovery-and-synthesis
https://www.benchchem.com/product/b164218#nsc-245214-discovery-and-synthesis
https://www.benchchem.com/product/b164218#nsc-245214-discovery-and-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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